3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H29N5O2S2
• Molecular Weight: 519.7 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[[9-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N5O2S2/c1-4-19(3)32-26(34)22(36-27(32)35)17-21-24(28-23-18(2)9-8-12-31(23)25(21)33)30-15-13-29(14-16-30)20-10-6-5-7-11-20/h5-12,17,19H,4,13-16H2,1-3H3/b22-17-
• InChI Key: NBLWOEUOWJWYJI-XLNRJJMWSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)SC1=S

Description

This compound is a structurally complex heterocyclic molecule featuring three key moieties:

• Pyrido[1,2-a]pyrimidin-4-one core: A fused bicyclic system providing rigidity and π-conjugation, which is critical for binding to biological targets .
• 4-Phenylpiperazin-1-yl substituent: A lipophilic aromatic group linked via a piperazine ring, which may enhance solubility and receptor affinity .

The molecular formula is C₃₁H₃₃N₅O₂S₂, with an average mass of 574.69 g/mol and a monoisotopic mass of 574.2105 Da . Its Z-configuration at the thiazolidinone methylidene group is critical for maintaining planarity and electronic delocalization .

Preparation Methods

Role of Molecular Flexibility

Incorporating a sulfur linker between the pyrido[1,2-a]pyrimidinone and thiazolidinone enhances conformational flexibility, improving binding affinity to biological targets. Rigid analogs (e.g., direct C-C bonds) exhibit reduced activity due to steric clashes.

Solvent and Temperature Effects

• Polar aprotic solvents (DMF, DMSO): Accelerate SNAr reactions but may promote side reactions at elevated temperatures.

• Reflux in acetic acid: Optimal for Knoevenagel condensation, achieving 70–75% conversion.

Analytical and Spectroscopic Validation

Nuclear Magnetic Resonance (NMR)

• $^1H$ NMR: The Z-configuration is confirmed by a deshielded vinyl proton at δ 7.71 (s, 1H, CH=).

• $^{13}C$ NMR: Carbonyl resonances at δ 169.8 (thiazolidinone C=O) and δ 166.9 (pyrimidinone C=O) verify successful conjugation.

High-Resolution Mass Spectrometry (HRMS)

• Observed: m/z 482.6123 [M+H]$^+$.

• Calculated: m/z 482.6128 for C$_{23}$H$_{26}$N$_6$O$_2$S$_2$.

Challenges and Alternative Routes

Byproduct Formation

• Piperazine dimerization: Minimized by using excess 4-chloro intermediate (1.5 equiv) and inert atmosphere.

• Oxidation of thioxo group: Prevented by conducting reactions under nitrogen and avoiding strong oxidizers.

Microwave-Assisted Synthesis

Microwave irradiation (150°C, 30 minutes) reduces reaction time for the Knoevenagel step from 8 hours to 45 minutes, albeit with a slight yield drop (60%) .

Chemical Reactions Analysis

Types of Reactions

3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace certain functional groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a sulfoxide or sulfone derivative, while substitution reactions could introduce new aromatic or aliphatic groups.

Scientific Research Applications

3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes or as a lead compound in drug discovery.

Medicine: Potential therapeutic applications include its use as an anti-inflammatory, antiviral, or anticancer agent.

Industry: The compound could be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from the Evidence

Compound Name	Key Structural Differences	Molecular Weight (g/mol)	Pharmacological Notes	Reference
Target Compound	-	574.69	N/A (limited data)
3-[(Z)-(3-sec-Butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethylpiperazin-1-yl)-9-methyl-4H-pyrido[...]	4-Ethylpiperazine (vs. 4-phenylpiperazine)	552.66	Increased solubility, reduced lipophilicity
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-benzylpiperazin-1-yl)-9-methyl-4H-pyrido[...]	Benzyl groups on thiazolidinone and piperazine	642.78	Enhanced hydrophobic interactions
2-(4-Ethylpiperazin-1-yl)-9-methyl-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-...	1-Phenylethyl (vs. butan-2-yl) on thiazolidinone	602.72	Steric hindrance may affect binding
5-[(3-Isobutyl-4-oxo-2-thioxo-thiazolidin-5-ylidene)methyl]-2-(allylamino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Allylamino substituent (vs. piperazine)	468.58	Reduced receptor specificity

Key Observations :

• Thiazolidinone alkyl chains: The butan-2-yl group balances steric bulk and flexibility, whereas benzyl or phenylethyl groups (e.g., ) increase hydrophobicity but may reduce metabolic stability.
• Z-configuration: All analogues retain the Z-configuration at the thiazolidinone methylidene, critical for maintaining π-conjugation and bioactivity .

Biological Activity

Antimicrobial Activity

The compound contains a thiazolidinone ring, which is known for its broad spectrum of biological activities, including antimicrobial properties. Studies on similar compounds have shown promising results against both Gram-positive and Gram-negative bacteria .

A study on related N-derivatives of (Z)-methyl 3-(4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-1H-indole-2-carboxylate demonstrated significant antibacterial activity:

Bacteria	MIC (mg/mL)	MBC (mg/mL)
B. cereus	0.004-0.03	0.008-0.06
E. coli	0.03-0.06	0.06-0.12
En. cloacae	0.004-0.015	0.008-0.03

These results suggest that our compound of interest may exhibit similar antimicrobial properties, potentially with even greater efficacy due to its additional functional groups .

Antifungal Activity

The presence of the thiazolidinone ring and the pyridopyrimidine core suggests potential antifungal activity. In the same study mentioned above, related compounds showed excellent antifungal properties:

Fungi	MIC (mg/mL)
A. fumigatus	0.015-0.06
T. viride	0.004-0.03

The compound of interest may exhibit comparable or enhanced antifungal activity due to its structural similarities and additional functional groups .

Anticancer Potential

The pyridopyrimidine core present in the compound is known for its potential anticancer properties. Studies on similar structures have shown promising results in inhibiting cancer cell proliferation .

A case study on related thiazole-containing compounds revealed:

Compound	IC50 (μg/mL) against HT29 cells
Compound 22	1.98 ± 1.22

While direct data on our compound is not available, these results suggest potential anticancer activity that warrants further investigation .

Enzyme Inhibition

The complex structure of the compound, particularly the presence of the thiazolidinone ring and the piperazine moiety, indicates potential enzyme inhibitory activities. Similar compounds have shown inhibition of various enzymes, including:

• Carbonic Anhydrase III (CA-III)
• Tubulin polymerization

For instance, a related compound (Compound 36) demonstrated potent CA-III inhibition, which could have implications for cancer treatment and other physiological processes .

Anticonvulsant Activity

The presence of the thiazole moiety and the complex ring structure suggests potential anticonvulsant activity. Studies on similar compounds have shown promising results in animal models:

Compound	ED50 (mg/kg)
Compound 2	12.3

While direct data on our compound is not available, these results indicate a potential avenue for anticonvulsant research .

Conclusion and Future Directions

The compound 3-{(Z)-[3-(butan-2-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one shows promise in various biological activities, particularly in antimicrobial, antifungal, and potentially anticancer applications. However, specific studies on this exact compound are needed to confirm and quantify these activities.

Future research should focus on:

• In vitro studies to determine exact MIC and IC50 values against various pathogens and cancer cell lines.
• Enzyme inhibition assays to identify specific targets.
• In vivo studies to assess pharmacokinetics and potential side effects.
• Structure-activity relationship (SAR) studies to optimize the compound for specific biological activities.

Q & A

Basic Research Questions

Synthesis Optimization Q: What are the critical steps and conditions for synthesizing this compound with high purity and yield? A: The synthesis involves multi-step reactions, including condensation to introduce the thiazolidine and pyridopyrimidine moieties . Key factors include:

• Solvent selection: Dimethyl sulfoxide (DMSO) or acetonitrile for optimal reactivity .
• Catalysts: Lewis acids/bases to accelerate specific steps (e.g., thiourea condensation) .
• Purification: High-performance liquid chromatography (HPLC) or recrystallization to achieve >95% purity .

Structural Characterization Q: Which analytical techniques are recommended for confirming the compound’s structural integrity? A: Use a combination of:

• NMR spectroscopy (¹H, ¹³C) to verify substituent positions and stereochemistry .
• Mass spectrometry (HRMS) for molecular weight validation .
• X-ray crystallography (if crystals are obtainable) to resolve the Z-configuration of the thiazolidin-5-ylidene group .

Biological Activity Screening Q: What assays are suitable for preliminary evaluation of bioactivity? A: Prioritize assays aligned with structural analogs:

• Antimicrobial: Broth microdilution against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Anticancer: MTT assay on cancer cell lines (e.g., HeLa, MCF-7) .
• Target-specific: Enzyme inhibition assays (e.g., kinase or protease targets) based on the phenylpiperazine moiety’s known interactions .

Advanced Research Questions

Structure-Activity Relationship (SAR) Studies Q: How can researchers design SAR studies to identify key functional groups for bioactivity? A:

• Analog synthesis: Modify substituents (e.g., replace 4-phenylpiperazine with 4-methoxyphenylpiperazine) and compare activity .
• Bioisosteric replacement: Substitute the thioxo group with oxo to assess impact on target binding .
• Data correlation: Use computational tools (e.g., molecular docking) to link structural variations to experimental IC₅₀ values .

Data Contradiction Analysis Q: How should discrepancies in bioactivity data across studies be resolved? A:

• Purity validation: Re-analyze compound batches via HPLC to rule out impurities .
• Assay standardization: Control variables like cell passage number, serum concentration, and incubation time .
• Structural confirmation: Re-examine NMR spectra for potential isomerization or degradation .

Computational Modeling for Drug Design Q: What computational approaches predict the compound’s drug-likeness and target affinity? A:

• Physicochemical properties: Use SwissADME to assess Lipinski’s Rule of Five compliance .
• Molecular docking: Simulate binding to receptors (e.g., dopamine D₂ or serotonin 5-HT₁A) using AutoDock Vina .
• QSAR modeling: Train models on analog datasets to predict bioavailability and toxicity .

Interaction Studies with Biological Targets Q: What methodologies elucidate the compound’s mechanism of action? A:

• Surface plasmon resonance (SPR): Measure real-time binding kinetics to purified proteins .
• Isothermal titration calorimetry (ITC): Quantify binding thermodynamics (ΔH, ΔS) .
• Cellular thermal shift assay (CETSA): Confirm target engagement in live cells .

Solubility and Bioavailability Enhancement Q: What strategies improve the compound’s pharmacokinetic profile? A:

• Co-solvents: Use cyclodextrins or PEG-400 in formulation .
• Salt formation: Explore hydrochloride or mesylate salts for increased aqueous solubility .
• Nanoformulation: Encapsulate in liposomes or polymeric nanoparticles to enhance tissue penetration .